Cas no 872624-52-7 (Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate
• CAS No: 872624-52-7
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• MDL: MFCD11111107
• CID: 720533
• PubChem ID: 53436880
• Update Time: 2025-09-27

Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate
• Benzoic acid, 2-amino-5-iodo-4-(trifluoromethyl)-, methyl ester
• methyl 2-amino-5-iodo-4-trifluoromethylbenzoate
• 2-amino-4-trifluoromethyl-5-iodo-benzoic acid methyl ester
• 2-amino-5-iodo-4-trifluoromethyl-benzoic acid methyl ester
• CL8523
• AK127976
• C9H7F3INO2
• ILCBGAMVQYUDFL-UHFFFAOYSA-N
• AM83250
• AX8249767
• ST2419503
• Z5235
• Methyl 2-amino-4-trifluoromethyl-5-iodobenzoate
• A842059
• methyl 2-azanyl-5-iodanyl-4-(trifluoromethyl)benzoate
• 2-amino-4-trifl
• 2-Amino-5-iodo-4-trifluoromethylbenzoic acid methyl ester
• DTXSID40700956
• SB83285
• SCHEMBL2387625
• CHEMBL5083598
• CS-0039068
• MFCD11111107
• 872624-52-7
• AKOS016013189
• SY105748
• METHYL2-AMINO-5-IODO-4-(TRIFLUOROMETHYL)BENZOATE
• DS-2905
• BDBM50581837

• MDL： MFCD11111107
• Inchi： 1S/C9H7F3INO2/c1-16-8(15)4-2-6(13)5(3-7(4)14)9(10,11)12/h2-3H,14H2,1H3
• InChI Key： ILCBGAMVQYUDFL-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=CC(C(F)(F)F)=C(I)C=1)OC

Computed Properties

• Exact Mass: 344.94700
• Monoisotopic Mass: 344.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 3.2

Experimental Properties

• PSA: 52.32000
• LogP: 3.26000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate

Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate (CAS No: 872624-52-7)

Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate, with the CAS number 872624-52-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, an iodo substituent, and a trifluoromethyl group attached to a benzoate backbone. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The methyl ester of this benzoate derivative adds to its versatility, as esters are commonly used in pharmaceuticals due to their improved bioavailability and stability. Recent studies have highlighted the potential of this compound in targeting specific biological pathways, such as those involved in cancer progression and inflammation. For instance, researchers have explored its ability to inhibit key enzymes associated with tumor growth, making it a potential lead compound for anti-cancer therapies.

The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance the lipophilicity and metabolic stability of molecules. This feature is crucial in drug design, as it can improve the compound's ability to cross cellular membranes and resist enzymatic degradation. Furthermore, the iodo substituent introduces additional electronic effects that can modulate the compound's interaction with biological targets, such as receptors or enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate. These methods often involve multi-step processes that incorporate advanced catalytic techniques and precise control over reaction conditions. Such synthetic strategies not only ensure high purity but also pave the way for large-scale production, which is essential for preclinical and clinical trials.

In terms of biological activity, this compound has shown remarkable selectivity towards certain protein targets. For example, studies have demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and oncogenesis. This selectivity underscores its potential as a therapeutic agent with minimal off-target effects.

Moreover, the amino group present in this molecule plays a critical role in hydrogen bonding interactions, which are fundamental for binding to biological targets. This feature has been exploited in designing analogs with enhanced potency and specificity. Recent research efforts have focused on modifying the substituents around the benzoate ring to optimize these properties further.

The integration of computational chemistry tools has also been instrumental in understanding the molecular dynamics of Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate. Molecular docking studies have provided insights into its binding modes with various protein targets, guiding further optimization of its structure for improved efficacy.

In conclusion, Methyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate (CAS No: 872624-52-7) represents a cutting-edge compound with significant potential in drug development. Its unique combination of functional groups and favorable pharmacokinetic properties positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to make a substantial impact in the field of medicinal chemistry.